Cas no 20763-72-8 (10-Undecenyl acrylate)

• Product Name: 10-Undecenyl acrylate
• CAS No: 20763-72-8
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 2602297
• PubChem ID: 543354
• Update Time: 2025-05-20

10-Undecenyl acrylate Chemical and Physical Properties

Names and Identifiers

• acrylic acid undec-10-enyl ester
• starbld0009097
• undec-10-en-1-yl acrylate
• SCHEMBL85973
• 2-Propenoic acid, undec-10-enyl ester
• 10-Undecenyl acrylate
• 20763-72-8
• 10-Undecenyl acrylate #
• undec-10-enyl prop-2-enoate

• Inchi： 1S/C14H24O2/c1-3-5-6-7-8-9-10-11-12-13-16-14(15)4-2/h3-4H,1-2,5-13H2
• InChI Key： YXTYHLWOJXBERN-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CCCCCCCCCC=C

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 10-Undecenyl acrylate

Chemical Profile of 10-Undecenyl acrylate (CAS No. 20763-72-8)

10-Undecenyl acrylate, identified by the Chemical Abstracts Service Number (CAS No.) 20763-72-8, is a significant compound in the realm of specialty chemicals, playing a pivotal role in various industrial and research applications. This monomer, derived from undecene and acrylic acid, exhibits unique chemical properties that make it valuable in polymer chemistry, pharmaceutical intermediates, and material science. The compound's structure, featuring a ten-carbon alkyl chain attached to an acrylic ester group, imparts distinct reactivity and solubility characteristics that are leveraged in multiple high-tech sectors.

The chemical structure of 10-Undecenyl acrylate consists of a linear alkyl backbone with a double bond adjacent to the ester functionality. This configuration allows for facile participation in polymerization reactions, particularly in free-radical polymerization processes, where it serves as a monomer to synthesize various copolymers. The flexibility of the ten-carbon chain enhances the mechanical properties of the resulting polymers, making them suitable for applications requiring durability and elasticity.

In recent years, research into 10-Undecenyl acrylate has been revitalized by its potential in biodegradable polymers and sustainable materials. The growing emphasis on environmental sustainability has driven investigations into monomers that can replace traditional petroleum-based chemicals without compromising performance. The biodegradability of polym derived from natural or renewable precursors like undecene has become a focal point in green chemistry initiatives. Studies have demonstrated that copolymers incorporating 10-Undecenyl acrylate exhibit improved biodegradability while maintaining structural integrity, aligning with global efforts to reduce ecological footprints.

Moreover, the pharmaceutical industry has shown interest in 10-Undecenyl acrylate as an intermediate for drug delivery systems and active pharmaceutical ingredients (APIs). Its reactivity allows for the facile introduction of functional groups that can enhance drug solubility or target specificity. For instance, researchers have explored its use in creating micelles or nanoparticles for controlled-release formulations, leveraging its ability to form stable emulsions. These advancements underscore the compound's versatility beyond traditional polymer applications.

Material scientists have also harnessed the properties of 10-Undecenyl acrylate to develop novel coatings and adhesives with enhanced performance characteristics. The compound's ability to form cross-linked networks via polymerization results in coatings that are both resistant to environmental degradation and mechanically robust. Recent studies highlight its application in anti-fouling coatings for marine industries, where its hydrophobic nature aids in reducing biofilm formation on surfaces. Such innovations highlight the compound's role in addressing practical industrial challenges.

The synthesis of 10-Undecenyl acrylate typically involves the esterification of acrylic acid with undecene under controlled conditions. Advances in catalytic systems have improved the efficiency and selectivity of this reaction, enabling larger-scale production with minimal byproduct formation. These improvements not only reduce manufacturing costs but also align with green chemistry principles by minimizing waste generation.

Industrial applications of 10-Undecenyl acrylate span across multiple sectors. In cosmetics, it is used as an emollient and film-forming agent due to its ability to enhance skin penetration and moisture retention. Its compatibility with other cosmetic ingredients makes it a preferred choice for formulating high-performance skincare products. Similarly, in agrochemicals, polymers derived from this monomer are employed as adjuvants that improve the efficacy of active ingredients while reducing environmental impact.

The compound's role in nanotechnology is another emerging frontier. Researchers are exploring its use as a building block for constructing nanostructured materials with tailored properties. For example, its incorporation into conductive polymers has shown promise in developing flexible electronics components. These developments highlight the interdisciplinary nature of modern chemical research and the broad applicability of 10-Undecenyl acrylate.

Economic considerations also play a crucial role in the adoption of 10-Undecenyl acrylate. As petrochemical feedstocks become increasingly expensive and environmentally contentious, bio-based alternatives like undecene offer cost-effective solutions without compromising quality. Market analysts predict significant growth in demand for such monomers as industries worldwide shift toward sustainable practices. This trend bodes well for compounds like 10-Undecenyl acrylate, which bridge performance requirements with ecological responsibility.

Future research directions for 10-Undecenyl acrylate include exploring its potential as a monomer for specialty polymers used in aerospace and automotive applications. Lightweight yet durable materials are critical for reducing fuel consumption and emissions in these industries. Innovations such as self-healing coatings or shape-memory polymers derived from this compound could revolutionize manufacturing processes while meeting stringent performance standards.

In conclusion, 10-Undecenyl acrylate (CAS No. 20763-72-8) represents a versatile chemical entity with far-reaching implications across multiple industries. Its unique properties make it indispensable in polymer science, pharmaceuticals, material engineering, and nanotechnology. As research continues to uncover new applications and sustainable production methods, this compound is poised to remain at the forefront of chemical innovation well into the future.